Cas no 872624-53-8 (Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate)

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate is a versatile organic compound with significant applications in pharmaceutical research. It exhibits high purity and stability, making it ideal for use in the synthesis of complex organic molecules. Its unique structure offers excellent reactivity, facilitating efficient chemical transformations. This compound is particularly valued for its potential in the development of novel therapeutic agents.
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate structure
872624-53-8 structure
Product Name:Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
CAS No:872624-53-8
MF:C10H10F3NO2
MW:233.187113285065
MDL:MFCD11111106
CID:720534
Update Time:2025-10-31

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
    • Benzoic acid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester
    • AK127977
    • MIEPONYZJUGILI-UHFFFAOYSA-N
    • ST2413276
    • AX8249768
    • Methyl 2-amino-5-methyl-4-trifluoromethylbenzoate
    • A842060
    • methyl 2-azanyl-5-methyl-4-(trifluoromethyl)benzoate
    • 2-amino-5-methyl-4-(trifluoromethyl)benzoic acid methyl ester
    • Benzoicacid, 2-amino-5-methyl-4-(trifluoromethyl)-, methyl ester
    • MDL: MFCD11111106
    • Inchi: 1S/C10H10F3NO2/c1-5-3-6(9(15)16-2)8(14)4-7(5)10(11,12)13/h3-4H,14H2,1-2H3
    • InChI Key: MIEPONYZJUGILI-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N)=CC(C(F)(F)F)=C(C)C=1)OC

Computed Properties

  • Exact Mass: 233.06600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Boiling Point: 285.8±40.0°C at 760 mmHg
  • PSA: 52.32000
  • LogP: 2.96380

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Security Information

Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
872624-53-8 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
A019093771-1g
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
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1g
$163.50 2023-08-31
Alichem
A019093771-5g
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
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$582.00 2023-08-31
Alichem
A019093771-10g
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
872624-53-8 97%
10g
$1133.00 2023-08-31
abcr
AB440974-250 mg
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate, 95%; .
872624-53-8 95%
250MG
€144.80 2023-02-03
abcr
AB440974-1 g
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate, 95%; .
872624-53-8 95%
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€270.40 2023-02-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M33210-250mg
Methyl 2-amino-5-methyl-4-(trifluoromethyl)benzoate
872624-53-8 97%
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¥334.0 2022-04-27
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